Cas no 72196-97-5 (2-chloro-N-(4-methyl-2-nitrophenyl)acetamide)

• Product Name: 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide
• CAS No: 72196-97-5
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• CID: 976984
• PubChem ID: 4125553
• Update Time: 2025-11-02

2-chloro-N-(4-methyl-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-methyl-2-nitro-phenyl)-acetamide
• 2-Chloro-N-(4-methyl-2-nitrophenyl)acetamide
• CS-0218682
• DTXSID70399599
• EN300-01698
• AKOS000295678
• Z56891393
• 72196-97-5
• G73984
• 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide

• Inchi： 1S/C9H9ClN2O3/c1-6-2-3-7(11-9(13)5-10)8(4-6)12(14)15/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： NYJRDDXGSIKQHI-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 228.03
• Monoisotopic Mass: 228.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide

Comprehensive Analysis of 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide (CAS No. 72196-97-5): Properties, Applications, and Industry Insights

The chemical compound 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide (CAS No. 72196-97-5) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the chloroacetamide moiety and nitrophenyl group, make it a versatile intermediate for synthesizing bioactive compounds. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched queries in scientific databases and AI-driven platforms.

Structurally, 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide combines a chloroacetyl group with a substituted aromatic ring, creating a balanced electron-withdrawing and electron-donating profile. This duality enables selective reactivity in nucleophilic substitution reactions, a topic frequently explored in recent organic synthesis studies. Researchers often search for "optimized synthesis of nitrophenyl acetamide derivatives" or "role of chloroacetamide in drug discovery," reflecting growing interest in its mechanistic applications.

In pharmaceutical contexts, this compound serves as a precursor for developing heterocyclic compounds with potential biological activity. Recent patent analyses reveal its utility in creating kinase inhibitors, aligning with trending searches like "small molecule kinase inhibitors 2024" and "nitrophenyl-based pharmacophores." The 4-methyl-2-nitro substitution pattern specifically enhances metabolic stability, a property highly sought after in medicinal chemistry forums.

From an industrial perspective, 72196-97-5 demonstrates compatibility with green chemistry principles. Queries such as "sustainable synthesis of chloroacetamides" and "catalytic amidation techniques" highlight industry demand for eco-friendly production methods. Advanced catalytic systems, including flow chemistry setups, have shown promise in minimizing waste during its manufacture.

Analytical characterization of 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide typically involves HPLC-MS and NMR spectroscopy, with particular attention to the amide proton resonance at δ 10-11 ppm. These protocols respond to common technical questions like "NMR interpretation of nitrophenyl acetamides" frequently encountered in spectroscopy communities.

Emerging applications include its use in photoactive materials research, where the nitro group facilitates light-induced electron transfer. This aligns with rising searches for "organic photovoltaics 2024" and "nitroaromatic electron acceptors." Computational studies also investigate its molecular electrostatic potential for supramolecular chemistry applications.

Storage and handling recommendations emphasize protection from light due to the nitroaromatic system's photosensitivity, addressing practical laboratory concerns often searched alongside "acetamide derivative stability." Proper packaging in amber glass under inert atmosphere ensures long-term stability.

Market analyses indicate growing demand for 72196-97-5 in Asia-Pacific research hubs, correlating with increased publications referencing "chloro-N-(nitrophenyl) scaffolds" in drug discovery projects. Regulatory status varies by region, with most jurisdictions classifying it as a standard laboratory chemical requiring standard safety precautions.

Future research directions may explore its bioconjugation potential in antibody-drug conjugates (ADCs), a hot topic in biopharmaceutical circles. The compound's electrophilic chloro center offers click chemistry compatibility, responding to trending searches about "next-generation ADC linkers."

In summary, 2-chloro-N-(4-methyl-2-nitrophenyl)acetamide represents a multifaceted building block bridging medicinal chemistry, materials science, and sustainable synthesis. Its continued importance is evidenced by persistent academic interest and alignment with industry needs for functionalized aromatic acetamides.